Cas no 66490-20-8 (Benzo[b]thiophene, 6-chloro-)

Benzo[b]thiophene, 6-chloro- structure
Benzo[b]thiophene, 6-chloro- structure
Product Name:Benzo[b]thiophene, 6-chloro-
CAS No:66490-20-8
MF:C8H5ClS
MW:168.643299818039
MDL:MFCD18451626
CID:396255
PubChem ID:12398601
Update Time:2025-10-28

Benzo[b]thiophene, 6-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 6-chloro-
    • 6-Chloro-1-benzothiophene
    • 6-chloroBenzo[b]thiophene
    • Benzo[b]thiophene, 6-chloro
    • 6-Chlorobenzothiophene
    • APAMKXUATGRDBB-UHFFFAOYSA-N
    • MFCD18451626
    • SCHEMBL156335
    • CS-0119377
    • SY322717
    • FT-0722312
    • A923826
    • AS-40779
    • DTXSID60496349
    • AKOS025402936
    • 66490-20-8
    • DA-36254
    • XH1311
    • MDL: MFCD18451626
    • Inchi: 1S/C8H5ClS/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5H
    • InChI Key: APAMKXUATGRDBB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C=CSC=2C=1

Computed Properties

  • Exact Mass: 167.98015
  • Monoisotopic Mass: 167.9800490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 42-43 ºC
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • PSA: 0

Benzo[b]thiophene, 6-chloro- Pricemore >>

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